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Compound of Interest

Compound Name: 4-Chlorobenzylideneacetone

Cat. No.: B186354

A Technical Guide to (E)-4-(4-chlorophenyl)but-3-en-2-one for Medicinal Chemistry and Drug
Development Professionals

Executive Summary

This document provides a comprehensive technical overview of (E)-4-(4-chlorophenyl)but-3-en-
2-one, a chalcone derivative of significant interest in the fields of organic synthesis and
medicinal chemistry. We will delve into its precise chemical identity, physicochemical
properties, a detailed, field-tested synthesis protocol, and its current applications as a
precursor in the development of novel therapeutic agents. This guide is intended for
researchers, chemists, and drug development professionals seeking to leverage this versatile
compound in their work.

Chemical Identity and Nomenclature

Precise identification is critical for regulatory compliance and scientific accuracy. The
compound commonly known as 4-Chlorobenzylideneacetone is systematically named under
IUPAC nomenclature, which is essential for unambiguous communication in scientific literature
and patent filings.

The definitive IUPAC name for this compound is (E)-4-(4-chlorophenyl)but-3-en-2-one.[1][2]
The "(E)" designation specifies the stereochemistry of the alkene, indicating a trans
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configuration of the substituents on the double bond, which is the more thermodynamically
stable isomer.[3]

For practical laboratory use and database searching, a variety of synonyms and identifiers are
employed. These are summarized in the table below for cross-referencing.

Identifier Type Value Source

(E)-4-(4-chlorophenyl)but-3-en-
IUPAC Name ) PubChem[1]
-one

Common Name 4-Chlorobenzylideneacetone Fisher Scientific[2]

4-Chlorobenzalacetone, p- )
Synonyms Alfa Chemistry, PubChem[4][5]
Chlorobenzalacetone

CAS Number 3160-40-5 Sigma-Aldrich[6]
Molecular Formula C10HsCIO PubChem[1]
Molecular Weight 180.63 g/mol PubChem[1]
InChl Key UUKRKWIGNANTRG- PubChem([1]

NSCUHMNNSA-N

PubChem CID 736572 PubChem[1]

Physicochemical Properties

Understanding the physical and chemical properties of a compound is fundamental for
designing experimental conditions, from synthesis and purification to formulation and biological
assays.
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Property Value Reference

White to light yellow crystalline  Fisher Scientific,
Appearance

solid CymitQuimica[7][8]
Melting Point 58-62 °C Sigma-Aldrich[6]
Boiling Point 145-147 °C at 5 mmHg ChemBK, Alfa Chemistry[4][9]
Density ~1.157 g/cm?3 (Predicted) ChemBK|9]
Insoluble in water; Soluble in
Solubility ethanol, ether, benzene, ChemicalBook[10]

acetone.

Synthesis Protocol: Base-Catalyzed Claisen-
Schmidt Condensation

4-Chlorobenzylideneacetone is efficiently synthesized via a Claisen-Schmidt condensation, a
reliable and scalable variant of the aldol condensation.[11] This reaction involves the base-
catalyzed condensation of an aldehyde lacking a-hydrogens (4-chlorobenzaldehyde) with a
ketone containing a-hydrogens (acetone).[11][12]

Causality and Mechanistic Insight

The choice of a base catalyst (e.g., Sodium Hydroxide) is crucial as it facilitates the
deprotonation of an a-hydrogen from acetone. This creates a nucleophilic enolate ion.[13][14]
4-chlorobenzaldehyde is specifically chosen as the electrophilic partner because it lacks a-
hydrogens, preventing self-condensation and ensuring a cleaner reaction profile leading to the
desired crossed-aldol product.[12][13] The initial aldol addition product, a 3-hydroxy ketone,
readily undergoes base-catalyzed dehydration to form the highly conjugated and stable a,[3-
unsaturated ketone system, which drives the reaction to completion.[13][15]

Experimental Workflow Diagram

The following diagram illustrates the key stages of the synthesis process.
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Preparation

1. Reagent Preparation
- 4-Chlorobenzaldehyde
- Acetone
- Ethanol (Solvent)
- 10% NaOH (aq) (Catalyst)

Reaction

2. Mixing
Dissolve 4-chlorobenzaldehyde
and acetone in ethanol.

:

3. Catalysis
Add NaOH solution dropwise
with vigorous stirring at RT.

:

4. Reaction Progression
Stir for 30-60 min.
Precipitate forms.

Work-up & [Purification

5. Isolation
Cool mixture in ice bath
to maximize precipitation.

l

6. Filtration
Collect crude product via
vacuum filtration.

:

7. Washing
Wash crystals with cold water
to remove residual NaOH.

:

8. Purification
Recrystallize from ethanol
to obtain pure product.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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